Cas no 14673-04-2 (Pyrimidine,4-(1-aziridinyl)-6-chloro-)
14673-04-2 structure
Product Name:Pyrimidine,4-(1-aziridinyl)-6-chloro-
CAS No:14673-04-2
MF:C6H6ClN3
MW:155.584939479828
CID:210957
PubChem ID:203565
Update Time:2025-04-19
Pyrimidine,4-(1-aziridinyl)-6-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,4-(1-aziridinyl)-6-chloro-
- 4-(aziridin-1-yl)-6-chloropyrimidine
- 4-(1-Aziridinyl)-6-chloropyrimidine
- 4-aziridin-1-yl-6-chloro-pyrimidine
- 4-Ethyleneimino-6-chloropyrimidine
- AC1L4AU1
- BRN 0908490
- LS-134660
- DTXSID80163465
- 14673-04-2
- 5-25-10-00108 (Beilstein Handbook Reference)
- Pyrimidine, 4-(1-aziridinyl)-6-chloro-
-
- Inchi: 1S/C6H6ClN3/c7-5-3-6(9-4-8-5)10-1-2-10/h3-4H,1-2H2
- InChI Key: MMXBUFOHHCHMGK-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC=N1)N1CC1
Computed Properties
- Exact Mass: 155.02518
- Monoisotopic Mass: 155.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 28.8Ų
Experimental Properties
- Density: 1.455
- Boiling Point: 303.4°Cat760mmHg
- Flash Point: 137.3°C
- Refractive Index: 1.635
- PSA: 28.79
Pyrimidine,4-(1-aziridinyl)-6-chloro- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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